(5E)-5-[(3,4-dichloroanilino)methylidene]-1-(2-fluorophenyl)-2-sulfanylidene-1,3-diazinane-4,6-dione

• Molecular Formula: C17H10Cl2FN3O2S
• Molecular Weight: 410.2 g/mol
• IUPAC Name: (5E)-5-[(3,4-dichloroanilino)methylidene]-1-(2-fluorophenyl)-2-sulfanylidene-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C17H10Cl2FN3O2S/c18-11-6-5-9(7-12(11)19)21-8-10-15(24)22-17(26)23(16(10)25)14-4-2-1-3-13(14)20/h1-8,21H,(H,22,24,26)/b10-8+
• InChI Key: ANAYICVKHQSWEE-CSKARUKUSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)N2C(=O)/C(=C/NC3=CC(=C(C=C3)Cl)Cl)/C(=O)NC2=S)F
• SMILES: C1=CC=C(C(=C1)N2C(=O)C(=CNC3=CC(=C(C=C3)Cl)Cl)C(=O)NC2=S)F

Description

(5E)-5-[(3,4-dichloroanilino)methylidene]-1-(2-fluorophenyl)-2-sulfanylidene-1,3-diazinane-4,6-dione is a synthetic compound that has been studied for its potential applications in scientific research. This compound has been found to have a unique mechanism of action that makes it useful for a variety of biochemical and physiological studies.

Mechanism of Action

The mechanism of action of (5E)-5-[(3,4-dichloroanilino)methylidene]-1-(2-fluorophenyl)-2-sulfanylidene-1,3-diazinane-4,6-dione involves the inhibition of certain enzymes that are involved in the production of reactive oxygen species (ROS). This inhibition leads to a reduction in oxidative stress and inflammation, which may have implications for the treatment of a variety of diseases.
Biochemical and Physiological Effects:
The (5E)-5-[(3,4-dichloroanilino)methylidene]-1-(2-fluorophenyl)-2-sulfanylidene-1,3-diazinane-4,6-dione has been found to have several biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation, which may have implications for the treatment of a variety of diseases. It has also been found to have anti-cancer properties, making it a potential candidate for cancer treatment.

Advantages and Limitations for Lab Experiments

One of the advantages of using (5E)-5-[(3,4-dichloroanilino)methylidene]-1-(2-fluorophenyl)-2-sulfanylidene-1,3-diazinane-4,6-dione in lab experiments is that it has a unique mechanism of action that makes it useful for a variety of biochemical and physiological studies. However, one of the limitations of using this compound is that it is a synthetic compound, which may limit its applicability in certain studies.

Future Directions

There are several future directions for research involving (5E)-5-[(3,4-dichloroanilino)methylidene]-1-(2-fluorophenyl)-2-sulfanylidene-1,3-diazinane-4,6-dione. One potential direction is to explore its potential as a cancer treatment. Another potential direction is to investigate its effects on other diseases that are related to oxidative stress and inflammation. Additionally, further studies could be conducted to explore the potential of this compound as a therapeutic agent for other diseases.

Synthesis Methods

The synthesis of (5E)-5-[(3,4-dichloroanilino)methylidene]-1-(2-fluorophenyl)-2-sulfanylidene-1,3-diazinane-4,6-dione is a complex process that involves several steps. The starting materials for the synthesis are 2-fluorobenzaldehyde and 3,4-dichloroaniline. These two compounds are reacted together in the presence of thionyl chloride to form the intermediate compound, which is then reacted with potassium thiocyanate to form the final product.

Scientific Research Applications

The (5E)-5-[(3,4-dichloroanilino)methylidene]-1-(2-fluorophenyl)-2-sulfanylidene-1,3-diazinane-4,6-dione has been studied for its potential applications in scientific research. This compound has been found to have a unique mechanism of action that makes it useful for a variety of biochemical and physiological studies. It has been used in studies related to cancer, inflammation, and oxidative stress.